Cas no 1430328-71-4 (rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1430328-71-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4599310
• Update Time: 2025-06-14

rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(2,5-dimethoxyphenyl)-, (1R,2R)-
• rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H14O4/c1-15-7-3-4-11(16-2)9(5-7)8-6-10(8)12(13)14/h3-5,8,10H,6H2,1-2H3,(H,13,14)/t8-,10+/m0/s1
• InChI Key： GACWXAABXADULL-WCBMZHEXSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC(OC)=CC=C1OC

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 383.0±42.0 °C at 760 mmHg
• Flash Point: 148.9±21.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1430328-71-4)

The compound rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1430328-71-4) is a chiral cyclopropane derivative with significant potential in pharmaceutical and organic synthesis. Its unique structural features, including the cyclopropane ring and dimethoxyphenyl moiety, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its stereochemical properties and potential bioactivity, aligning with the growing demand for chiral building blocks in modern chemistry.

In recent years, the search for enantiomerically pure compounds has surged, driven by the need for more efficient and selective pharmaceuticals. The rel-(1R,2R) configuration of this compound highlights its relevance in asymmetric synthesis, a hot topic in organic chemistry. Its carboxylic acid functionality further enhances its utility, allowing for diverse derivatization strategies. This aligns with current trends in green chemistry and sustainable synthesis, where minimizing waste and maximizing efficiency are paramount.

The 2,5-dimethoxyphenyl group in this compound is particularly noteworthy, as it is a common pharmacophore found in bioactive molecules. This structural motif is often associated with interactions with neurotransmitter systems, making CAS No. 1430328-71-4 a subject of interest in neuroscience research. Additionally, the cyclopropane scaffold is known for its metabolic stability, which is crucial in drug design to improve pharmacokinetic profiles.

From a synthetic perspective, the preparation of rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid involves advanced techniques such as stereoselective cyclopropanation and chiral resolution. These methods are frequently searched by chemists looking for innovative ways to access chiral intermediates. The compound's high purity and well-defined stereochemistry make it a reliable choice for rigorous academic and industrial applications.

In the context of drug discovery, this compound's potential extends to various therapeutic areas. Its structural analogs have been explored for their activity in central nervous system (CNS) disorders, inflammation, and metabolic diseases. The dimethoxy substitution pattern is particularly intriguing, as it can influence both the compound's solubility and its ability to cross biological membranes, key factors in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Furthermore, the growing interest in personalized medicine and targeted therapies has increased the demand for specialized chiral compounds like CAS No. 1430328-71-4. Its precise stereochemistry allows for the development of drugs with fewer side effects and higher efficacy, addressing a major challenge in modern pharmacology. This aligns with the broader shift toward precision chemistry in the pharmaceutical industry.

In material science, the cyclopropane-carboxylic acid framework offers opportunities for designing novel polymers and functional materials. The rigidity of the cyclopropane ring can impart unique mechanical and thermal properties to materials, making it a valuable component in advanced material design. Researchers are also exploring its use in catalysis and supramolecular chemistry, where its chiral environment can influence reaction outcomes.

Analytical characterization of rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid typically involves techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and chiral HPLC. These methods ensure the compound's identity and purity, critical for reproducible research. The availability of detailed analytical data for CAS No. 1430328-71-4 makes it a reliable reference standard in laboratories worldwide.

As the scientific community continues to explore chiral synthons and stereochemically complex intermediates, compounds like rel-(1R,2R)-2-(2,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid will remain at the forefront of innovation. Its versatility and well-characterized properties position it as a key player in the ongoing evolution of synthetic and medicinal chemistry.